1-Methyl-5-nitro-1H-imidazole-2-carbaldehyde

• IUPAC Name: 1-methyl-5-nitroimidazole-2-carbaldehyde
• InChI: InChI=1S/C5H5N3O3/c1-7-4(3-9)6-2-5(7)8(10)11/h2-3H,1H3
• InChI Key: JLQLFVSTEDRFAD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1C=O)[N+](=O)[O-]
• Molecular Formula: C5H5N3O3
• DSSTOX Substance ID: DTXSID20197168
• Molecular Weight: 155.11 g/mol
• CAS RN: 4750-57-6

Description

1-Methyl-5-nitro-1H-imidazole-2-carbaldehyde (MNIC) is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a highly reactive compound that can be used as a versatile building block in the synthesis of various organic compounds.

Scientific Research Applications

Antimicrobial Activity

1-Methyl-5-nitro-1H-imidazole-2-carbaldehyde and its derivatives have been explored for antimicrobial properties. Studies have shown that certain 2-nitro-1H-imidazoles, including variants of this compound, exhibit significant antibacterial and antitrichomonal activities. This opens avenues for potential applications in developing antimicrobial agents (Cavalleri, Volpe, & Arioli, 1977).

Biological Molecule Building Blocks

Imidazole derivatives, including this compound, are key heterocyclic fragments in many biologically significant molecules. They are often used as building blocks in medicinal chemistry, underpinning the synthesis of complex molecules with potential biological activities (Orhan, Kose, Alkan, & Öztürk, 2019).

Inhibitory Effect on Aldehyde Dehydrogenase

Nitrefazole, a derivative of this compound, has shown a marked inhibitory effect on aldehyde dehydrogenase, an enzyme involved in alcohol metabolism. This highlights its potential role in studying and potentially treating alcohol-related disorders (Klink, Pachler, & Gottschlich, 1985).

Synthesis of Complex Molecules

This compound has been used in the synthesis of a variety of complex organic compounds. For instance, its derivatives have been utilized in the creation of pH-sensitive spin probes, highlighting its versatility in organic synthesis (Kirilyuk et al., 2003).

Copper-Catalyzed Oxidative Coupling

This compound has also been involved in copper-catalyzed oxidative coupling reactions, leading to the synthesis of 1,2,4-trisubstituted-1H-imidazole-5-carbaldehydes. Such reactions demonstrate the compound's utility in producing functionally diverse molecules under mild conditions (Li et al., 2015).

Coordination Modes in Silver-Imidazolecarbaldehyde Oxime Complexes

This compound has been studied for its role in forming silver imidazolecarbaldehyde oxime complexes. These complexes offer insights into the nature of intra- and intermolecular interactions, which are pivotal in understanding the structure and reactivity of coordination compounds (Ofori et al., 2016).

Mass Spectrometry Studies

The mass spectrometry of imidazole-4(5)-carboxaldehyde and its derivatives, including 1-methyl and nitro derivatives, provide essential data for understanding the fragmentation patterns of these compounds. This is crucial for applications in analytical chemistry, particularly in identifying and characterizing such compounds (Cert, Delgado-Cobos, & Pérez-Lanzac, 1986).

Photochemical Properties

The photochemical behavior of this compound and related compounds has been studied, revealing potential applications in photochemistry and material sciences. This includes the study of photorearrangement and light-induced hydrolysis (Pfoertner & Daly, 1987).

Catalysis and Synthetic Applications

The compound and its derivatives have been used as catalysts in various synthetic applications, including the synthesis of Biginelli-type compounds. This demonstrates its potential as a catalyst in organic synthesis (Khazaei et al., 2016).

Mechanism of Action

Target of Action

Imidazole derivatives are known to interact with a variety of biological targets, including enzymes and receptors, due to their versatile structure .

Mode of Action

Imidazole compounds are generally known for their ability to form hydrogen bonds and interact with various biological targets .

Biochemical Pathways

Imidazole derivatives are known to be involved in a wide range of biochemical processes due to their versatile structure .

Result of Action

Imidazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antifungal, and antiviral effects .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of imidazole derivatives .

Synthesis routes and methods

Procedure details

210 parts of 2-dichloromethyl-1-methyl-5-nitroimidazole are stirred in 800 parts by volume of 10 percent strength by weight sulfuric acid for 2 hours at 100° C. The mixture is then neutralized with 550 parts of 6N sodium hydroxide solution, with intense cooling, and the resulting solution is extracted with 4 times 500 parts by volume of methylene chloride. The combined extracts are dried. 126 parts (82% of theory) of 2-formyl-1-methyl-5-nitroimidazole of melting point 93° C. (after recrystallization from toluene) are obtained.